Cas no 1326815-72-8 ({[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide)

• Product Name: {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide
• CAS No: 1326815-72-8
• MF: C₈H₉BrF₂N₂S
• MW: 283.136266469955
• MDL: MFCD19706674
• CID: 4694852
• Update Time: 2025-06-15

{[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide

• MDL： MFCD19706674
• Inchi： 1S/C8H8F2N2S.BrH/c9-6-2-1-5(7(10)3-6)4-13-8(11)12;/h1-3H,4H2,(H3,11,12);1H
• InChI Key： DRYSFIQTYJQODT-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CC1C=CC(=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 75.2

Additional information on {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide

Introduction to {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide (CAS No. 1326815-72-8)

{[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide} is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1326815-72-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The chemical structure of {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide incorporates several key functional groups that are known to influence its biological properties. The presence of fluorine atoms in the {[(2,4-Difluorophenyl)methyl]sulfanyl} part of the molecule enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the methanimidamide group introduces a polar moiety that can interact with biological targets, thereby increasing the compound's binding affinity and selectivity.

Recent research has highlighted the potential applications of {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide in various therapeutic areas. Studies have demonstrated its efficacy in inhibiting specific enzymatic targets that are implicated in inflammatory and infectious diseases. The compound's ability to modulate these pathways makes it a valuable candidate for further development into a therapeutic drug. Moreover, its structural features suggest that it may have applications in the treatment of neurological disorders, where precise targeting and high selectivity are essential.

In vitro studies have shown that {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide exhibits significant activity against certain cancer cell lines. The compound's mechanism of action appears to involve interference with critical signaling pathways that are involved in cell proliferation and survival. This finding opens up new avenues for research into targeted cancer therapies. Additionally, preliminary studies suggest that it may have synergistic effects when combined with other chemotherapeutic agents, potentially leading to more effective treatment regimens.

The synthesis of {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring is a critical step in the synthesis, as it significantly influences the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide have been thoroughly evaluated in preclinical studies. These studies indicate that the compound has a favorable pharmacokinetic profile, with reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. The hydrobromide salt form enhances solubility and bioavailability, which are important factors for drug formulation and delivery. Further investigations are ongoing to optimize dosing regimens and delivery systems based on these findings.

Regulatory considerations play a crucial role in the development of new pharmaceutical compounds like {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide. Compliance with international regulatory standards is essential for ensuring safety and efficacy before human clinical trials can commence. Researchers are working closely with regulatory agencies to provide comprehensive data on the compound's chemical properties, pharmacological effects, and toxicological profile. This collaborative approach is vital for advancing the compound through regulatory pipelines efficiently.

The future prospects for {[(2,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide are promising given its unique structural features and biological activity. Ongoing research aims to explore its potential in treating a broader range of diseases beyond cancer and inflammation. Innovations in drug discovery technologies may further enhance our understanding of its mechanisms of action and identify new therapeutic applications. As more data becomes available from preclinical and clinical studies, the potential for this compound as a novel therapeutic agent continues to grow.